Cas no 255828-89-8 (2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)-)

• Product Name: 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)-
• CAS No: 255828-89-8
• MF: C₉H₁₅NOS₂
• MW: 217.351499795914
• MDL: MFCD24848820
• CID: 1426606
• PubChem ID: 11736091
• Update Time: 2025-07-18

2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)-
• 1-[(4S)-4-tert-butyl-2-sulfanylidene-1,3-thiazolidin-3-yl]ethan-1-one
• F97049
• SCHEMBL22961899
• 255828-89-8
• (S)-1-(4-(tert-Butyl)-2-thioxothiazolidin-3-yl)ethan-1-one

• MDL： MFCD24848820
• Inchi： 1S/C9H15NOS2/c1-6(11)10-7(9(2,3)4)5-13-8(10)12/h7H,5H2,1-4H3/t7-/m1/s1
• InChI Key： HTTHQXIFRNUJHD-SSDOTTSWSA-N
• SMILES： S1C(N(C(C)=O)[C@H](C1)C(C)(C)C)=S

Computed Properties

• Exact Mass: 217.05950645g/mol
• Monoisotopic Mass: 217.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.7Ų

Additional information on 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)-

Comprehensive Overview of 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)- (CAS No. 255828-89-8)

The compound 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)-, identified by its CAS No. 255828-89-8, is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the thiazolidinethione core and the acetyl and tert-butyl substituents, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.

One of the key reasons for the growing attention toward 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)- is its stereospecificity, as indicated by the (4S) configuration. This aspect is critical in the development of enantioselective catalysts and chiral auxiliaries, which are highly sought after in asymmetric synthesis. The compound's ability to act as a ligand or building block in complex reactions has been explored in recent studies, aligning with the current trend toward sustainable and efficient chemical processes.

In the context of user search trends, queries such as "applications of thiazolidinethione derivatives" and "synthesis of chiral thiazolidinethiones" reflect the scientific community's interest in this class of compounds. Additionally, the demand for CAS No. 255828-89-8 has risen due to its potential use in developing novel antimicrobial agents, a topic of high relevance given global concerns about antibiotic resistance. This compound's structural versatility allows it to be modified for targeted biological activity, making it a hotspot for medicinal chemistry research.

From a technical standpoint, the 3-acetyl and 4-tert-butyl groups in 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)- contribute to its stability and reactivity profile. These functional groups are often highlighted in discussions about molecular design and structure-activity relationships (SAR). The compound's solubility, melting point, and other physicochemical properties are also frequently searched, as they determine its suitability for various experimental conditions.

Another area of interest is the compound's role in green chemistry. With the increasing emphasis on environmentally friendly synthesis methods, researchers are investigating how 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)- can be utilized in catalytic systems that minimize waste and energy consumption. This aligns with broader industry goals of reducing the environmental footprint of chemical manufacturing.

In summary, 2-Thiazolidinethione, 3-acetyl-4-(1,1-dimethylethyl)-, (4S)- (CAS No. 255828-89-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its stereochemistry, functional groups, and reactivity make it a subject of ongoing research and development. As scientific inquiries continue to evolve, this compound is likely to remain a key player in advancing synthetic methodologies and addressing contemporary challenges in chemistry and biology.